Cas no 1561-93-9 (1,3-Propanedisulfonic acid, 2-methylene-)

• Product Name: 1,3-Propanedisulfonic acid, 2-methylene-
• CAS No: 1561-93-9
• MF: C₄H₈O₆S₂
• MW: 216.232719421387
• CID: 6645018
• Update Time: 2024-05-28

1,3-Propanedisulfonic acid, 2-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonic acid, 2-methylene-

• Inchi： 1S/C4H8O6S2/c1-4(2-11(5,6)7)3-12(8,9)10/h1-3H2,(H,5,6,7)(H,8,9,10)
• InChI Key： WTEXTEJRYNLGNC-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)C(=C)CS(O)(=O)=O

Experimental Properties

• Density: 1.708±0.06 g/cm3(Predicted)
• pka: 1.03±0.50(Predicted)